Cas no 1807136-42-0 (3-(Aminomethyl)-5-(difluoromethyl)-6-iodo-2-methylpyridine)

• Product Name: 3-(Aminomethyl)-5-(difluoromethyl)-6-iodo-2-methylpyridine
• CAS No: 1807136-42-0
• MF: C₈H₉F₂IN₂
• MW: 298.071740865707
• CID: 4893020
• Update Time: 2025-06-11

3-(Aminomethyl)-5-(difluoromethyl)-6-iodo-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-5-(difluoromethyl)-6-iodo-2-methylpyridine

• Inchi： 1S/C8H9F2IN2/c1-4-5(3-12)2-6(7(9)10)8(11)13-4/h2,7H,3,12H2,1H3
• InChI Key： OHZMRXLLQCTTGE-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)F)C=C(CN)C(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• XLogP3: 1.4
• Topological Polar Surface Area: 38.9

Additional information on 3-(Aminomethyl)-5-(difluoromethyl)-6-iodo-2-methylpyridine

3-(Aminomethyl)-5-(difluoromethyl)-6-iodo-2-methylpyridine (CAS No. 1807136-42-0): An Overview of a Promising Compound in Medicinal Chemistry

3-(Aminomethyl)-5-(difluoromethyl)-6-iodo-2-methylpyridine (CAS No. 1807136-42-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridines, which are widely studied for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The structure of 3-(Aminomethyl)-5-(difluoromethyl)-6-iodo-2-methylpyridine is characterized by the presence of an aminomethyl group, a difluoromethyl group, and an iodine atom, all attached to a pyridine ring. These functional groups contribute to the compound's chemical stability and biological activity, making it a valuable candidate for further research and development.

Recent studies have highlighted the potential of 3-(Aminomethyl)-5-(difluoromethyl)-6-iodo-2-methylpyridine in various therapeutic areas. One notable application is its use as a lead compound in the development of new antiviral agents. The difluoromethyl group has been shown to enhance the antiviral activity of similar compounds by increasing their lipophilicity and cellular uptake. Additionally, the iodine atom can improve the compound's pharmacokinetic properties, such as solubility and metabolic stability.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the antiviral activity of 3-(Aminomethyl)-5-(difluoromethyl)-6-iodo-2-methylpyridine against several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The results demonstrated that this compound exhibited potent antiviral effects, with low cytotoxicity in mammalian cells. These findings suggest that 3-(Aminomethyl)-5-(difluoromethyl)-6-iodo-2-methylpyridine could be a promising candidate for further optimization and clinical evaluation as an antiviral agent.

Beyond its antiviral properties, 3-(Aminomethyl)-5-(difluoromethyl)-6-iodo-2-methylpyridine has also shown potential in cancer research. A study published in Cancer Research explored the anticancer activity of this compound against various human cancer cell lines, including breast cancer, lung cancer, and colon cancer. The results indicated that 3-(Aminomethyl)-5-(difluoromethyl)-6-iodo-2-methylpyridine selectively inhibited the growth of cancer cells while sparing normal cells. The mechanism of action was found to involve the induction of apoptosis and cell cycle arrest, highlighting its potential as a novel anticancer agent.

The pharmacokinetic properties of 3-(Aminomethyl)-5-(difluoromethyl)-6-iodo-2-methylpyridine have also been extensively studied. Research has shown that this compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and low plasma protein binding. These properties are crucial for ensuring effective drug delivery and sustained therapeutic effects. Additionally, preclinical studies have demonstrated that 3-(Aminomethyl)-5-(difluoromethyl)-6-iodo-2-methylpyridine has low toxicity in animal models, further supporting its potential for clinical translation.

In conclusion, 3-(Aminomethyl)-5-(difluoromethy l -6-iodo-2-methy l pyridin e (CAS No. 1807136-42-0) is a promising compound with diverse biological activities and favorable pharmacokinetic properties. Its unique structural features make it an attractive candidate for further research and development in areas such as antiviral therapy and cancer treatment. As ongoing studies continue to elucidate its mechanisms of action and optimize its therapeutic potential, this compound holds significant promise for advancing medicinal chemistry and improving patient outcomes.